Cas no 2870645-95-5 (1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- )

• Product Name: 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)-
• CAS No: 2870645-95-5
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5563355
• Update Time: 2025-10-24

1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

• α-(Acetylamino)-1H-pyrrolo[2,3-c]pyridine-3-propanoic acid (ACI)
• 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)-

• Inchi： 1S/C12H13N3O3/c1-7(16)15-10(12(17)18)4-8-5-14-11-6-13-3-2-9(8)11/h2-3,5-6,10,14H,4H2,1H3,(H,15,16)(H,17,18)
• InChI Key： JJYZSUHJVAVYCE-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C2C(=CN=CC=2)NC=1)NC(C)=O)O

Additional information on 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)-

1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- (CAS No. 2870645-95-5)

The compound 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- (CAS No. 2870645-95-5) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound belongs to the class of heterocyclic compounds, which are known for their versatile applications in drug design and advanced materials. The structure of this compound is characterized by a pyrrolopyridine ring system fused with a propanoic acid moiety and an acetylamino substituent. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in the development of novel therapeutic agents. For instance, researchers have explored the potential of 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- as a candidate for anti-inflammatory and anti-tumor drug development. The acetylamino group attached to the propanoic acid moiety plays a critical role in enhancing the bioavailability and pharmacokinetic properties of the compound. This modification allows for better absorption and distribution within biological systems, making it a promising lead compound for further drug discovery efforts.

The synthesis of 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrrolopyridine ring system through cyclization reactions and the subsequent introduction of the acetylamino group via nucleophilic substitution or amide bond formation. The optimization of these steps has been a focus of recent research to improve yield and purity, ensuring that the compound meets stringent pharmaceutical standards.

In terms of biological activity, 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- has shown remarkable selectivity towards specific molecular targets. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways without affecting non-target proteins. This selectivity is crucial for minimizing adverse effects in therapeutic applications. Additionally, preliminary in vivo studies have indicated that the compound exhibits favorable pharmacokinetic profiles, including good bioavailability and minimal toxicity at therapeutic doses.

The structural versatility of 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- also makes it an attractive candidate for materials science applications. Its aromatic ring system and functional groups can be exploited to create advanced materials with unique electronic properties. For instance, researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials. The ability to tune its electronic properties through chemical modifications further enhances its applicability in this field.

In conclusion, 1H-Pyrrolo[2,3-c]pyridine-3-propanoic acid, α-(acetylamino)- (CAS No. 2870645-95-5) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for both medicinal chemistry and materials science applications. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary scientific research.